Cas no 841251-38-5 (1-Octanone, 1-[4-(2-chloroethyl)phenyl]-)

• Product Name: 1-Octanone, 1-[4-(2-chloroethyl)phenyl]-
• CAS No: 841251-38-5
• MF: C₁₆H₂₃ClO
• MW: 266.806224107742
• CID: 583334
• PubChem ID: 71407143
• Update Time: 2025-04-19

1-Octanone, 1-[4-(2-chloroethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone, 1-[4-(2-chloroethyl)phenyl]-
• 1-[4-(2-chloroethyl)phenyl]octan-1-one
• DTXSID40827733
• 841251-38-5

• Inchi： 1S/C16H23ClO/c1-2-3-4-5-6-7-16(18)15-10-8-14(9-11-15)12-13-17/h8-11H,2-7,12-13H2,1H3
• InChI Key： DMNJPJOPEKGAQT-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(=CC=1)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 266.1437430g/mol
• Monoisotopic Mass: 266.1437430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų